Cas no 5238-94-8 (butyl ethenyl(methyl)phosphinate)

• Product Name: butyl ethenyl(methyl)phosphinate
• CAS No: 5238-94-8
• MF: C₇H₁₅O₂P
• MW: 162.166563272476
• CID: 3489327
• PubChem ID: 2785349
• Update Time: 2025-06-11

butyl ethenyl(methyl)phosphinate Chemical and Physical Properties

Names and Identifiers

• PHOSPHINIC ACID, ETHENYLMETHYL-, BUTYL ESTER
• butyl ethenyl(methyl)phosphinate
• Phosphinic acid, ethenylmethyl-, butyl ester (9CI)
• butylethenyl(methyl)phosphinate
• CS-0231373
• 1-[ethenyl(methyl)phosphoryl]oxybutane
• FAA23894
• AKOS006277727
• C7H15O2P
• SCHEMBL780155
• EN300-108119
• 5238-94-8

• Inchi： 1S/C7H15O2P/c1-4-6-7-9-10(3,8)5-2/h5H,2,4,6-7H2,1,3H3
• InChI Key： ZDTAXHZDWJQTNL-UHFFFAOYSA-N
• SMILES： P(C=C)(C)(OCCCC)=O

Computed Properties

• Exact Mass: 162.08096671Da
• Monoisotopic Mass: 162.08096671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

butyl ethenyl(methyl)phosphinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on butyl ethenyl(methyl)phosphinate

Introduction to Butyl Ethenyl(Methyl)Phosphinate (CAS No. 5238-94-8)

Butyl ethenyl(methyl)phosphinate, identified by its Chemical Abstracts Service (CAS) number 5238-94-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This organophosphorus compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a phosphinate functional group linked to butyl and ethyl(methyl) groups, which contribute to its distinct chemical behavior and reactivity.

The study of butyl ethenyl(methyl)phosphinate has been advanced by recent research efforts aimed at understanding its role in chemical synthesis and potential biological interactions. Its molecular structure, characterized by a phosphorus atom double-bonded to an oxygen atom and single-bonded to two alkyl groups, makes it a versatile intermediate in organic synthesis. This compound has been explored in the development of novel materials and pharmaceuticals, where its reactivity and stability offer valuable advantages.

In the realm of pharmaceutical research, butyl ethenyl(methyl)phosphinate has been investigated for its potential as a precursor in the synthesis of bioactive molecules. The phosphinate group is known to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in drug discovery processes. Recent studies have highlighted its utility in the preparation of derivatives with enhanced pharmacological properties, such as improved solubility and bioavailability.

The compound's application extends beyond pharmaceuticals into the realm of agrochemicals, where it serves as a building block for the development of novel pesticides and herbicides. The ability of butyl ethenyl(methyl)phosphinate to undergo selective reactions with other molecules makes it a valuable asset in creating compounds that target specific biological pathways in pests, thereby improving crop protection strategies.

From a synthetic chemistry perspective, CAS No. 5238-94-8 represents an important class of organophosphorus compounds that exhibit diverse reactivity patterns. Researchers have leveraged its structural features to develop new synthetic methodologies, including cross-coupling reactions and metal-catalyzed transformations. These advancements have not only expanded the toolkit of synthetic chemists but also opened up new avenues for the discovery of innovative chemical entities.

The safety and environmental impact of using butyl ethenyl(methyl)phosphinate have also been subjects of recent investigation. Studies have focused on its degradation pathways and potential effects on aquatic ecosystems. Understanding these aspects is crucial for ensuring that its applications are sustainable and do not pose undue risks to the environment. Efforts have been made to develop protocols for its safe handling and disposal, aligning with global standards for chemical management.

In conclusion, the exploration of butyl ethenyl(methyl)phosphinate (CAS No. 5238-94-8) underscores its significance as a multifunctional compound with broad applications in science and industry. Its unique chemical properties make it a valuable intermediate in pharmaceutical synthesis, agrochemical development, and material science. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing technological and scientific progress.